Octadecylamine
Octadecylamine
Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Brand Name:
Vulcanchem
CAS No.:
124-30-1
VCID:
VC0050001
InChI:
InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCN
Molecular Formula:
C18H39N
Molecular Weight:
269.5 g/mol
Octadecylamine
CAS No.: 124-30-1
Reference Standards
VCID: VC0050001
Molecular Formula: C18H39N
Molecular Weight: 269.5 g/mol
CAS No. | 124-30-1 |
---|---|
Product Name | Octadecylamine |
Molecular Formula | C18H39N |
Molecular Weight | 269.5 g/mol |
IUPAC Name | octadecan-1-amine |
Standard InChI | InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3 |
Standard InChIKey | REYJJPSVUYRZGE-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCN |
Canonical SMILES | CCCCCCCCCCCCCCCCCCN |
Boiling Point | 660 °F at 760 mm Hg (NTP, 1992) 346.8 °C 346.8 °C @ 760 mm Hg |
Density | 0.8618 at 68 °F (NTP, 1992) 0.8618 @ 20 °C/4 °C 0.86 g/cm³ |
Flash Point | 300 °F (NTP, 1992) 148 °C c.c. |
Melting Point | 120 to 126 °F (NTP, 1992) 52.9 °C 49-52°C |
Physical Description | Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. DryPowder; Liquid; OtherSolid Liquid; OtherSolid; PelletsLargeCrystals Solid WHITE FLAKES WITH CHARACTERISTIC ODOUR. |
Description | Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP). Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound. |
Related CAS | 1838-08-0 (hydrochloride) |
Solubility | less than 1 mg/mL at 72° F (NTP, 1992) Insol in water; sol in alcohol, ether, benzene; very sol in chloroform; miscible in acetone Solubility in water: very poo |
Synonyms | 1-octadecanamine, hydrochloride 1-octadecanamine, hydrochloride (1:1) 1-octadecylamine octadecyl ammonium chloride octadecylamine octadecylamine hydrochloride stearamine stearyl amine stearylamine stearylamine hydrochloride stearylammonium chloride |
Vapor Density | 9.29 (NTP, 1992) (Relative to Air) |
PubChem Compound | 15793 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume